Cas no 784210-87-3 (Rgb-286638)
Rgb-286638 Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-[4-[[4-(2-methoxyethyl)piperazin-1-yl]methyl]phenyl]-4-oxo-1H-indeno[1,2-c]pyrazol-5-yl]-3-morpholin-4-ylurea,dihydrochloride
- RGB286638
- 1-[3-[4-[[4-(2-methoxyethyl)piperazin-1-yl]methyl]phenyl]-4-oxo-1H-indeno[1,2-c]pyrazol-5-yl]-3-morpholin-4-ylurea
- dihydrochloride
- RGB 286638
- 478ZV54680
- 1-[3-[4-[[4-(2-methoxyethyl)piperazin-1-yl]methyl]phenyl]-4-oxo-1H-indeno[1,2-c]pyrazol-5-yl]-3-morpholin-4-ylurea;dihydrochloride
- BCP14416
- Q27891558
- 1-(3-(4-((4-(2-methoxyethyl)piperazin-1-yl)methyl)phenyl)-4-oxo-1,4-dihydroindeno[1,2-c]pyrazol-5-yl)-3-morpholinourea dihydrochloride
- Urea, N-(1,4-dihydro-3-(4-((4-(2-methoxyethyl)-1-piperazinyl)methyl)phe
- Rgb-286638
- DTXCID60151562
- 1-[3-[4-[[4-(2-Methoxyethyl)piperazin-1-yl]methyl]phenyl]-4-oxo-1H-indeno[1,2-c]pyrazol-5-yl]-3-morpholin-4-ylurea Dihydrochloride
- MS-30759
- G60977
- 784210-87-3
- UNII-478ZV54680
- HY-15504
- UREA, N-(1,4-DIHYDRO-3-(4-((4-(2-METHOXYETHYL)-1-PIPERAZINYL)METHYL)PHENYL)-4-OXOINDENO(1,2-C)PYRAZOL-5-YL)-N'-4-MORPHOLINYL-, HYDROCHLORIDE (1:2)
- 1-(3-(4-((4-(2-methoxyethyl)piperazin-1-yl)methyl)phenyl)-4-oxo-1H-indeno(2,1-d)pyrazol-5-yl)-3-morpholin-4-ylurea
- CS-3453
- RGB-286638 dihydrochloride
- AC-35991
- GLXC-04284
- 1-[3-[4-[[4-(2-methoxyethyl)piperazin-1-yl]methyl]phenyl]-4-oxo-1H-indeno[2,1-d]pyrazol-5-yl]-3-morpholin-4-ylurea
- DTXSID40229071
- SCHEMBL1178926
- EX-A2238
- Urea, N-(1,4-dihydro-3-(4-((4-(2-methoxyethyl)-1-piperazinyl)methyl)phenyl)-4-oxoindeno(1,2-c)pyrazol-5-yl)-N'-4-morpholinyl-, dihydrochloride
-
- MDL: MFCD18633230
- Inchi: 1S/C29H35N7O4.2ClH/c1-39-16-13-34-9-11-35(12-10-34)19-20-5-7-21(8-6-20)26-25-27(32-31-26)22-3-2-4-23(24(22)28(25)37)30-29(38)33-36-14-17-40-18-15-36;;/h2-8H,9-19H2,1H3,(H,31,32)(H2,30,33,38);2*1H
- InChI Key: WJVMGQMXUBAAPL-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C)CCN1CCN(CC2C=CC(=CC=2)C2C3C(C4C(=CC=CC=4C=3NN=2)NC(NN2CCOCC2)=O)=O)CC1
Computed Properties
- Exact Mass: 617.2284081 g/mol
- Monoisotopic Mass: 617.2284081 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 42
- Rotatable Bond Count: 8
- Complexity: 857
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 618.6
- Topological Polar Surface Area: 115
Rgb-286638 Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Rgb-286638 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-15504-10mM*1mLinDMSO |
RGB-286638 |
784210-87-3 | 99.84% | 10mM*1mLinDMSO |
¥2245 | 2023-07-26 | |
| MedChemExpress | HY-15504-2mg |
RGB-286638 |
784210-87-3 | 99.84% | 2mg |
¥1100 | 2023-08-31 | |
| MedChemExpress | HY-15504-5mg |
RGB-286638 |
784210-87-3 | 99.70% | 5mg |
¥1100 | 2025-04-16 | |
| MedChemExpress | HY-15504-10mg |
RGB-286638 |
784210-87-3 | 99.70% | 10mg |
¥1800 | 2025-04-16 | |
| MedChemExpress | HY-15504-50mg |
RGB-286638 |
784210-87-3 | 99.70% | 50mg |
¥5100 | 2025-04-16 | |
| MedChemExpress | HY-15504-100mg |
RGB-286638 |
784210-87-3 | 99.84% | 100mg |
¥7100 | 2024-05-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R877385-2mg |
RGB-286638 |
784210-87-3 | ≥98% | 2mg |
¥1,128.60 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R877385-5mg |
RGB-286638 |
784210-87-3 | ≥98% | 5mg |
¥1,692.90 | 2022-01-13 | |
| ChemScence | CS-3453-5mg |
RGB-286638 |
784210-87-3 | 99.84% | 5mg |
$180.0 | 2022-04-26 | |
| ChemScence | CS-3453-10mg |
RGB-286638 |
784210-87-3 | 99.84% | 10mg |
$300.0 | 2022-04-26 |
Rgb-286638 Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Rgb-286638
Chemical Compound Introduction: CAS No. 784210-87-3 and Product Name RGB-286638
The chemical compound with the CAS number 784210-87-3 and the product name RGB-286638 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and potential applications in drug development. The following discussion delves into the properties, synthesis, and recent research findings associated with this compound, highlighting its relevance in contemporary medicinal chemistry.
In the realm of chemical synthesis, RGB-286638 stands out for its complex molecular architecture, which includes multiple functional groups that contribute to its versatility. The synthesis of this compound involves a series of carefully orchestrated reactions, including condensation, cyclization, and hydrolysis, which are critical in forming its distinctive framework. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in elucidating its structural details.
Recent studies have highlighted the pharmacological potential of CAS No. 784210-87-3. Researchers have been particularly interested in its ability to interact with biological targets, such as enzymes and receptors, which are pivotal in modulating various physiological processes. Preliminary in vitro experiments have demonstrated that this compound exhibits promising activity against several disease-related pathways. For instance, it has shown inhibitory effects on key enzymes involved in inflammation and oxidative stress, suggesting its therapeutic potential in conditions like arthritis and neurodegenerative disorders.
The development of novel drug candidates relies heavily on understanding their interaction with biological systems. In this context, RGB-286638 has been subjected to rigorous computational studies to predict its binding affinity and mode of action. Molecular docking simulations have revealed that it can effectively bind to specific pockets on target proteins, thereby blocking their function. These findings are consistent with experimental results obtained from enzyme inhibition assays, further validating the compound's pharmacological relevance.
One of the most exciting aspects of CAS No. 784210-87-3 is its potential for customization through structural modifications. By altering specific functional groups within its molecular framework, chemists can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. This flexibility makes it an attractive scaffold for designing next-generation therapeutics. Researchers are exploring various derivatives to optimize their pharmacokinetic profiles, aiming for improved bioavailability and target specificity.
The field of medicinal chemistry is continuously evolving, driven by advancements in synthetic methodologies and computational tools. The case of RGB-286638 exemplifies how interdisciplinary approaches can lead to groundbreaking discoveries. Collaborations between chemists, biologists, and pharmacologists have been crucial in unraveling the compound's potential applications. For instance, interdisciplinary teams have been working on developing novel formulations that could enhance the delivery of this compound to target tissues, thereby improving therapeutic outcomes.
In conclusion, the chemical compound identified by CAS No. 784210-87-3 and marketed as RGB-286638 represents a significant milestone in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further development. As research progresses, it is expected that additional insights will be gained into its mechanisms of action and therapeutic potential. The continued exploration of this compound will undoubtedly contribute to the advancement of modern medicine and improve patient care worldwide.
784210-87-3 (Rgb-286638) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)